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Compound of Interest |

9-[2-
Compound Name: (Diethylphosphonomethoxy)propy!
-d6] Adenine

Cat. No.: B561976

\ J

The molecular weight of 9-[2-(Diethylphosphonomethoxy)propyl-d6] Adenine is 349.36
g/mol .[1][2][3][4] This value is determined based on its molecular formula, CL3H16D6N504P.

[2][3]

Chemical and Physical Properties

Below is a summary of the key chemical and physical properties of this compound.

Property Value

Molecular Formula C13H16D6N504P
Molecular Weight 349.36 g/mol

CAS Number 1020719-38-3
Isotopic Enrichment 98% D

Table 1: Key properties of 9-[2-(Diethylphosphonomethoxy)propyl-d6] Adenine.

Methodology for Molecular Weight Calculation

The molecular weight is calculated by summing the atomic weights of all atoms present in the
molecular formula. It is crucial to account for the isotopic substitution of six hydrogen atoms
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with deuterium.

Standard Atomic Weights Used:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u

Deuterium (D): 2.014 u

Nitrogen (N): 14.007 u

Oxygen (O): 15.999 u

Phosphorus (P): 30.974 u

Calculation: (13 x 12.011) + (16 x 1.008) + (6 x 2.014) + (5 x 14.007) + (4 x 15.999) + (1 x
30.974) = 349.36 g/mol

Logical Relationship of Components

The following diagram illustrates the relationship between the molecular formula and the final
calculated molecular weight.

Molecular Formula Atomic Weights
C13H16D6N504P C,H D,NO,P

Summation of Atomic Weights

Molecular Weight
349.36 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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